molecular formula C7H13NO2 B2391978 3-(Hydroxymethyl)azepan-2-one CAS No. 1781900-59-1

3-(Hydroxymethyl)azepan-2-one

Cat. No. B2391978
CAS RN: 1781900-59-1
M. Wt: 143.186
InChI Key: IUQLVHINRWUEGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Molecular Structure Analysis

The molecular formula of 3-(Hydroxymethyl)azepan-2-one is C7H13NO2 . Its InChI code is 1S/C7H13NO2/c9-5-6-3-1-2-4-8-7(6)10/h6,9H,1-5H2,(H,8,10) .


Physical And Chemical Properties Analysis

3-(Hydroxymethyl)azepan-2-one has a molecular weight of 143.19 . It is a powder in its physical form .

Safety and Hazards

The safety information for 3-(Hydroxymethyl)azepan-2-one indicates that it has a GHS07 pictogram, which denotes that it can cause harm if swallowed, inhaled, or comes into contact with skin . The signal word is "Warning" .

properties

IUPAC Name

3-(hydroxymethyl)azepan-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO2/c9-5-6-3-1-2-4-8-7(6)10/h6,9H,1-5H2,(H,8,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUQLVHINRWUEGT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCNC(=O)C(C1)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

143.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

1,130 g (10.00 mol) of 6-caprolactam, 306.1 g (10.00 mol) of 98% purity paraformaldehyde and 6.91 g (0.05 mol) of ground K2CO3 were brought to reaction. Apart from the catalyst, a clear solution was present. After 2 hours, the mixture was cooled to 50° C.; a few grains of pure N-methylol-caprolactam were added as seed crystals. 1,428 g of methylolcaprolactam (=99.9% of the theoretical yield) were obtained.
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